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Compound of Interest

Compound Name: MK 0893

Cat. No.: B1251896 Get Quote

Application Notes and Protocols for MK-0893
For Researchers, Scientists, and Drug Development
Professionals
Introduction

MK-0893 is a potent and selective antagonist of the glucagon receptor (GCGR), with an IC50

of 6.6 nM.[1][2][3] It functions as a competitive and reversible antagonist, making it a valuable

tool for investigating the physiological roles of glucagon and for the potential treatment of type

2 diabetes.[4][5] These application notes provide detailed protocols for the dissolution and

preparation of MK-0893 for both in vitro and in vivo experiments.
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Solvent Solubility Notes

DMSO ≥ 24.05 mg/mL -

Ethanol ≥ 4.8 mg/mL

Gentle warming and

ultrasonication may be

required.[6]

Water Insoluble -

10% DMSO in Corn Oil ≥ 2.5 mg/mL
Forms a clear solution suitable

for in vivo studies.[1]

Table 2: Storage and Stability of MK-0893 Solutions

Storage Temperature Shelf Life (Stock Solution) Recommendations

-20°C Up to 1 year[1]

Aliquot to avoid repeated

freeze-thaw cycles.[1] It is

recommended to prepare fresh

solutions.[3]

-80°C Up to 2 years[1]
Aliquot to avoid repeated

freeze-thaw cycles.[1]

Experimental Protocols
Protocol 1: Preparation of MK-0893 for In Vitro Experiments

This protocol details the preparation of a stock solution and subsequent working solutions for

use in cell-based assays.

Materials:

MK-0893 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes
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Vortex mixer

Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Stock Solution Preparation (e.g., 10 mM): a. Aseptically weigh the required amount of MK-

0893 powder. The molecular weight of MK-0893 is 588.48 g/mol . b. Add the appropriate

volume of DMSO to achieve the desired concentration. For a 10 mM stock solution, dissolve

5.88 mg of MK-0893 in 1 mL of DMSO. c. To aid dissolution, vortex the solution thoroughly. If

needed, gently warm the tube at 37°C for 10 minutes and/or use an ultrasonic bath for a

short period.[4][6] d. Visually inspect the solution to ensure complete dissolution. e. Aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

minimize freeze-thaw cycles.[1] f. Store the aliquots at -20°C or -80°C.[1]

Working Solution Preparation: a. Thaw a single aliquot of the MK-0893 stock solution at

room temperature. b. Dilute the stock solution to the final desired concentration using the

appropriate cell culture medium or assay buffer. Note that for some assays, the final

concentration of DMSO should be kept low (typically <0.1%) to avoid solvent-induced cellular

toxicity.[4]

Protocol 2: Preparation of MK-0893 for In Vivo Oral Administration

This protocol describes the formulation of MK-0893 for oral gavage in animal models, such as

mice.

Materials:

MK-0893 powder

Dimethyl sulfoxide (DMSO)

Corn oil

Sterile tubes
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Vortex mixer

Procedure:

Vehicle Preparation: a. Prepare a 10% DMSO in corn oil vehicle by mixing 1 part DMSO with

9 parts corn oil. b. Vortex the mixture thoroughly to ensure homogeneity.

MK-0893 Formulation (e.g., 2.5 mg/mL): a. Weigh the required amount of MK-0893 powder.

b. First, dissolve the MK-0893 powder in the DMSO portion of the vehicle. For example, to

prepare 1 mL of a 2.5 mg/mL solution, dissolve 2.5 mg of MK-0893 in 100 µL of DMSO.[1] c.

Once fully dissolved in DMSO, add the corn oil portion (900 µL in this example) to the

mixture.[1] d. Vortex the final formulation extensively to ensure a uniform and clear solution.

[1] e. This formulation is suitable for oral administration in animal studies.[1][2] Dosing can

also be achieved by mixing the compound directly into the feed for chronic studies.[2][7]
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Caption: Experimental workflow for preparing MK-0893 solutions.
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Glucagon Signaling Pathway and MK-0893 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3, 5-dichlorophenyl)-5-
(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for
the treatment of type II diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]

3. selleckchem.com [selleckchem.com]

4. apexbt.com [apexbt.com]

5. researchgate.net [researchgate.net]

6. apexbt.com [apexbt.com]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [How to dissolve and prepare MK 0893 for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1251896#how-to-dissolve-and-prepare-mk-0893-for-
experiments]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1251896?utm_src=pdf-body-img
https://www.benchchem.com/product/b1251896?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/mk-0893.html
https://pubmed.ncbi.nlm.nih.gov/22708876/
https://pubmed.ncbi.nlm.nih.gov/22708876/
https://pubmed.ncbi.nlm.nih.gov/22708876/
https://www.selleckchem.com/products/mk-0893.html
https://www.apexbt.com/mk-0893.html
https://www.researchgate.net/publication/227340849_Discovery_of_a_Novel_Glucagon_Receptor_Antagonist_N_-4-1_S_-1-3-3_5-Dichlorophenyl-5-6-methoxynaphthalen-2-yl-1_H_-pyrazol-1-ylethylphenylcarbonyl--alanine_MK-0893_for_the_Treatment_of_Type_II_Diabete
http://www.apexbt.com/downloader/document/A3608/Datasheet.pdf
https://www.researchgate.net/figure/Solubility-bioactivity-and-percent-helicity-of-glucagon-analogs_tbl1_330203190
https://www.benchchem.com/product/b1251896#how-to-dissolve-and-prepare-mk-0893-for-experiments
https://www.benchchem.com/product/b1251896#how-to-dissolve-and-prepare-mk-0893-for-experiments
https://www.benchchem.com/product/b1251896#how-to-dissolve-and-prepare-mk-0893-for-experiments
https://www.benchchem.com/product/b1251896#how-to-dissolve-and-prepare-mk-0893-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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